Cas no 22390-04-1 (2,4(1H,3H)-Pyrimidinedione, 1,3-diethyl-)

• Product name: 2,4(1H,3H)-Pyrimidinedione, 1,3-diethyl-
• CAS No: 22390-04-1
• MF: C₈H₁₂N₂O₂
• MW: 168.19308
• CID: 1409693
• PubChem ID: 12357930

2,4(1H,3H)-Pyrimidinedione, 1,3-diethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 1,3-diethyl-
• 1,3-diethylpyrimidine-2,4-dione
• DTXSID50493862
• 1,3-Diethyluracil
• 1,3-diethyl-2,4(1H,3H)-pyrimidinedione
• AKOS013122984
• SCHEMBL9802974
• 22390-04-1
• 1,3-Diethylpyrimidine-2,4(1H,3H)-dione

• Inchi： InChI=1S/C8H12N2O2/c1-3-9-6-5-7(11)10(4-2)8(9)12/h5-6H,3-4H2,1-2H3
• InChI Key： IXENOAPQQXKNKJ-UHFFFAOYSA-N
• SMILES： CCn1ccc(=O)n(CC)c1=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų
• XLogP3: 0.1

Experimental Properties

• PSA: 40.62